(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate

Specification

• Molecular Formula: C21H17ClO6
• Molecular Weight: 400.8 g/mol
• IUPAC Name: [(2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-methylpropanoate
• Standard InChI: InChI=1S/C21H17ClO6/c1-11(2)21(24)27-15-3-4-16-17(8-15)28-18(19(16)23)7-12-5-14(22)6-13-9-25-10-26-20(12)13/h3-8,11H,9-10H2,1-2H3/b18-7-
• Standard InChI Key: ZYLHUMFTJJBCNE-WSVATBPTSA-N
• Isomeric SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC4=C3OCOC4)Cl)/O2
• Canonical SMILES: CC(C)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC4=C3OCOC4)Cl)O2

Introduction

The compound (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its intricate structure and potential biological activities. This compound features a benzodioxin moiety and a benzofuran core, both of which are known for their roles in various pharmacological applications.

Synthesis Methodologies

The synthesis of (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate can involve several methodologies, including advanced organic synthesis techniques. These methods typically require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed for monitoring reactions and analyzing products.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
6-Chloroquinoline	Contains a chloro group; heterocyclic structure	Known for antimalarial properties
Benzofuran Derivatives	Similar benzofuran core	Varied biological activities including anti-inflammatory effects
2-Chlorobenzoic Acid	Contains chlorobenzoate functional group	Used as a precursor in organic synthesis

These compounds highlight the uniqueness of (2Z)-2-[(6-chloro-4H-1,3-benzodioxin-8-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate by combining multiple functional groups that may enhance its biological activity compared to simpler analogs.